N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide

• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-(4-hydroxynaphthalen-1-yl)-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C19H19NO3S/c1-13(2)14-7-9-15(10-8-14)24(22,23)20-18-11-12-19(21)17-6-4-3-5-16(17)18/h3-13,20-21H,1-2H3
• InChI Key: ZNMJBSHFACRGMV-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C3=CC=CC=C32)O

Description

N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide, also known as HNIS, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide is not yet fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in the development and progression of cancer. N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide has been found to inhibit the activity of several key enzymes involved in cancer cell growth and survival, including topoisomerase II and DNA polymerase.
Biochemical and Physiological Effects:
N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor activity. In addition, N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide has been shown to have neuroprotective effects, and has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide is its potent anti-cancer activity, which makes it a promising candidate for further investigation as a potential anti-cancer drug. However, there are also some limitations to its use in lab experiments, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are many potential future directions for research on N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide. Some possible areas of investigation include:
1. Further studies to elucidate the mechanism of action of N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide, and to identify its molecular targets.
2. Development of new drug formulations and delivery methods to improve the solubility and bioavailability of N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide.
3. Investigation of the potential use of N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide in combination with other anti-cancer drugs to enhance their efficacy.
4. Further studies to investigate the potential neuroprotective effects of N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide, and its potential use in the treatment of Alzheimer's disease.
5. Investigation of the potential use of N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide in other areas of scientific research, such as anti-inflammatory and anti-oxidant therapy.
In conclusion, N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide is a promising compound that has been extensively studied for its potential applications in various fields of scientific research. Its potent anti-cancer activity, neuroprotective effects, and other biochemical and physiological effects make it a promising candidate for further investigation. Future research on N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide could lead to the development of new drugs for the treatment of various diseases, and could provide new insights into the mechanisms of disease development and progression.

Synthesis Methods

N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide can be synthesized through a multi-step process using readily available starting materials. The first step involves the preparation of 4-isopropylbenzenesulfonyl chloride, which is then reacted with 4-hydroxy-1-naphthylamine to yield N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide.

Scientific Research Applications

N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of research has been in the development of new drugs for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. N-(4-hydroxy-1-naphthyl)-4-isopropylbenzenesulfonamide has been found to exhibit potent anti-cancer activity, and has been shown to inhibit the growth of cancer cells in vitro and in vivo.